tert-Butyl but-3-yn-1-ylcarbamate

• IUPAC Name: tert-butyl N-but-3-ynylcarbamate
• InChI: InChI=1S/C9H15NO2/c1-5-6-7-10-8(11)12-9(2,3)4/h1H,6-7H2,2-4H3,(H,10,11)
• InChI Key: BWNQTGRBVMERHU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCC#C
• Molecular Formula: C9H15NO2
• DSSTOX Substance ID: DTXSID80443951
• Molecular Weight: 169.22 g/mol
• CAS RN: 149990-27-2

Description

“tert-Butyl but-3-yn-1-ylcarbamate” is a chemical compound with the CAS Number: 149990-27-2. It has a molecular weight of 169.22 and its IUPAC name is tert-butyl 3-butynylcarbamate.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, ®-tert-butyl (1-hydroxybut-3-yn-2-yl) carbamate, a key intermediate of the natural product jaspine B, was synthesized from L-Serine in an overall yield of 41% through seven steps, including esterification, Boc protection, acetonization, reduction, Corey-Fuchs reaction, and deprotection.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H15NO2/c1-5-6-7-10-8(11)12-9(2,3)4/h1H,6-7H2,2-4H3,(H,10,11) and the InChI key is BWNQTGRBVMERHU-UHFFFAOYSA-N. The canonical SMILES representation is CC©©OC(=O)NCCC#C.

Physical And Chemical Properties Analysis

This compound is a colorless to yellow sticky oil to semi-solid or liquid. It has a molecular weight of 169.22 g/mol. The exact mass and monoisotopic mass are 169.110278721 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2.

Scientific Research Applications

1. Synthesis and Chemical Reactions

• tert-Butyl but-3-yn-1-ylcarbamate is involved in the preparation of complex organic compounds. For instance, it is used in the synthesis of tert-Butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate through Diels‐Alder reactions, demonstrating its utility in creating structurally diverse molecules (Padwa, Brodney & Lynch, 2003).

2. Intermediate in Pharmaceutical Synthesis

• The compound serves as an intermediate in the manufacturing of specific pharmaceutical agents. For example, it's utilized in the scalable synthesis of lymphocyte function-associated antigen 1 inhibitors, showcasing its importance in drug development (Li et al., 2012).

3. Structural Characterization Techniques

• Advanced techniques like 2D Heteronuclear NMR experiments are employed to characterize the structure of this compound derivatives. This signifies its role in enhancing our understanding of molecular structures (Aouine et al., 2016).

4. Crystal Structure Analysis

• Research on tert-butyl acetylcarbamate, a related compound, involves green synthesis methods and crystallographic studies, indicating the environmental and analytical significance of such compounds (Dawa El Mestehdi et al., 2022).

5. Exploration of Hydrogen and Halogen Bonds

• Investigations into the bonding characteristics of this compound derivatives, such as understanding hydrogen and halogen bonds, contribute to the field of molecular chemistry (Baillargeon et al., 2014).

6. Synthesis of Natural Product Derivatives

• It is used in the synthesis of natural product derivatives like jaspine B, highlighting its role in producing compounds with potential therapeutic benefits (Tang et al., 2014).

7. Development of Catalytic Processes

• Research on this compound includes the development of novel catalytic processes, like the synthesis of tert-butanesulfinamides, demonstrating its utility in advancing synthetic methodologies (Cogan et al., 1998).

8. Thermodynamic Properties

• The thermodynamic properties of this compound derivatives are analyzed using techniques like differential scanning calorimetry, contributing to the understanding of their physical characteristics (Zeng et al., 2011).

Mechanism of Action

The mechanism of action of carbamates involves various fields of medicine. They can play a role in drug-target interaction or improve the biological activity of parent molecules. In prodrugs, they are mainly used to delay first-pass metabolism and enhance the bioavailability and effectiveness of compounds.

Safety and Hazards

The safety information for this compound includes the following hazard statements: H302-H315-H319-H332-H335. The precautionary statements are P261-P280-P305+P351+P338. It’s important to handle this compound with appropriate safety measures.

Future Directions

Carbamates have an important role in modern drug discovery and medicinal chemistry. They are part of many drugs and prodrugs approved and marketed for the treatment of various diseases such as cancer, epilepsy, hepatitis C, HIV infection, and Alzheimer’s disease. The future directions of “tert-Butyl but-3-yn-1-ylcarbamate” and similar compounds will likely continue in this direction, with ongoing research into their potential applications in medicine.

Synthesis routes and methods

Procedure details

Add triethylamine (3 mL) to a solution of 4-pentynoic acid (1.96 g, 20 mmol) in tert-butanol (6 mL) at 0° C. and then add diphenyl phosphoryl azide (CAUTION: reaction starts violently a short period after the addition). Heat the reaction mixture at 85° C. overnight under nitrogen. Concentrate in vacuo and purify the crude mixture by chromatography on silica gel eluting with dichloromethane to obtain the title compound as a white solid (1.81 g, 53%).